1-amino-3-hydroxy-3-methylbutan-2-one hydrochloride
Overview
Description
1-Amino-3-hydroxy-3-methylbutan-2-one hydrochloride, also known as AHMB-HCl, is a chemical compound primarily used in scientific experiments as a building block for the synthesis of active pharmaceutical ingredients. It has a molecular formula of C5H12ClNO2 and a molecular weight of 153.61 .
Molecular Structure Analysis
The molecular structure of 1-amino-3-hydroxy-3-methylbutan-2-one hydrochloride is represented by the formula C5H12ClNO2 . This indicates that the molecule contains 5 carbon atoms, 12 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-amino-3-hydroxy-3-methylbutan-2-one hydrochloride involves the conversion of a starting material, 3-methyl-2-oxobutanoic acid, to the final product through a series of chemical reactions.", "Starting Materials": [ "3-methyl-2-oxobutanoic acid", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Sodium borohydride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: 3-methyl-2-oxobutanoic acid is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide to form 3-methyl-2-oximino-butanedioic acid.", "Step 2: The resulting oxime is reduced with sodium borohydride to form 1-amino-3-hydroxy-3-methylbutan-2-one.", "Step 3: The final product is obtained by reacting 1-amino-3-hydroxy-3-methylbutan-2-one with hydrochloric acid in ethanol to form 1-amino-3-hydroxy-3-methylbutan-2-one hydrochloride." ] } | |
CAS RN |
885033-77-2 |
Product Name |
1-amino-3-hydroxy-3-methylbutan-2-one hydrochloride |
Molecular Formula |
C5H12ClNO2 |
Molecular Weight |
153.6 |
Purity |
95 |
Origin of Product |
United States |
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